Cas no 206-52-0 (Acenaphtho[1,2-b]pyrazine)

• Product Name: Acenaphtho[1,2-b]pyrazine
• CAS No: 206-52-0
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• CID: 288070
• PubChem ID: 164565
• Update Time: 2025-04-19

Acenaphtho[1,2-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• Acenaphtho[1,2-b]pyrazine
• Acenaphtho(1,2-b)pyrazine
• AKOS004909988
• DTXSID50942789
• JVF3N37ZXP
• SCHEMBL21843250
• 7,10-Diazaflouranthene
• 206-52-0
• acenaphthopyrazine

• Inchi： 1S/C14H8N2/c1-3-9-4-2-6-11-12(9)10(5-1)13-14(11)16-8-7-15-13/h1-8H
• InChI Key： UEZUVIWRSYLYSJ-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=1C1C=CC=C3C=CC=C2C=13

Computed Properties

• Exact Mass: 204.06884
• Monoisotopic Mass: 204.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.375
• Boiling Point: 390.1°Cat760mmHg
• Flash Point: 176°C
• Refractive Index: 1.892
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes